Cas no 134934-87-5 (9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)

• Product Name: 9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
• CAS No: 134934-87-5
• MF: C₁₆H₂₄N₆O₃
• MW: 348.400162696838
• CID: 1237287
• PubChem ID: 452773
• Update Time: 2025-04-20

9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl)-
• 9H-Purin-6-amine, 9-[3-(cyclohexylamino)-3-deoxy-.beta.-D-arabinofuranosyl]-
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(cyclohexylamino)-5-(hydroxymethyl)oxolan-3-ol
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(cyclohexylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• 3'-(Cyclohexylamino)-3'-deoxyadenosine
• DTXSID10159119
• 134934-87-5
• 3'CycloHexNHdA

• Inchi： 1S/C16H24N6O3/c17-14-12-15(19-7-18-14)22(8-20-12)16-13(24)11(10(6-23)25-16)21-9-4-2-1-3-5-9/h7-11,13,16,21,23-24H,1-6H2,(H2,17,18,19)/t10-,11-,13+,16-/m1/s1
• InChI Key： KRXCVHGYDTXKND-RLSLPTNOSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)NC1CCCCC1)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 348.19122
• Monoisotopic Mass: 348.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.34